Cas no 2034446-56-3 (5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine)

• Product Name: 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine
• CAS No: 2034446-56-3
• MF: C₁₈H₁₃FN₆O
• MW: 348.3338
• CID: 5354038
• Update Time: 2025-11-02

5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(pyridin-2-ylmethyl)pyrimidin-4-amine
• 5-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)-N-(pyridin-2-ylmethyl)pyrimidin-4-amine
• 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine

• Inchi： 1S/C18H13FN6O/c19-15-7-2-1-6-13(15)17-24-18(26-25-17)14-10-20-11-23-16(14)22-9-12-5-3-4-8-21-12/h1-8,10-11H,9H2,(H,20,22,23)
• InChI Key： NFDMTTAVLVTQBN-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C1=NOC(C2=C([H])N=C([H])N=C2N([H])C([H])([H])C2=C([H])C([H])=C([H])C([H])=N2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 444
• XLogP3: 2.6
• Topological Polar Surface Area: 89.6

Additional information on 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine

Comprehensive Guide to 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine (CAS No. 2034446-56-3)

The compound 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine (CAS No. 2034446-56-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of 1,2,4-oxadiazole and pyrimidine moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzyme pathways.

One of the most searched questions related to this compound is: "What are the biological activities of 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine?" Studies suggest that this molecule exhibits promising interactions with kinase enzymes, making it a candidate for therapeutic development. The presence of the fluorophenyl group enhances its binding affinity, while the pyridinylmethyl side chain contributes to its solubility and bioavailability.

In the context of current trends, the demand for small molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. The structural features of CAS 2034446-56-3 align well with these trends, as it can be modified to improve selectivity and potency. Researchers are also exploring its potential in cancer therapy and neurodegenerative disease research, areas that dominate recent scientific literature.

Another frequently asked question is: "How is 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine synthesized?" The synthesis typically involves multi-step organic reactions, including cyclization and amination processes. The 1,2,4-oxadiazole ring is constructed via condensation reactions, while the pyrimidine core is introduced through nucleophilic substitution. Detailed protocols are available in peer-reviewed journals, highlighting the importance of this compound in synthetic chemistry.

The physicochemical properties of 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine are also a topic of interest. Its molecular weight, logP value, and hydrogen bonding capacity are critical for drug-likeness assessments. These parameters are often searched using terms like "physicochemical properties of CAS 2034446-56-3", reflecting the compound's relevance in computational chemistry and molecular modeling.

From a market perspective, the demand for high-purity research chemicals like this compound is growing, particularly in academic and industrial labs. Suppliers often highlight its >98% purity and provide analytical data (HPLC, NMR) to ensure quality. This aligns with the broader trend of reproducible research and open science, where transparency in chemical sourcing is paramount.

In summary, 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine (CAS No. 2034446-56-3) represents a versatile scaffold with significant potential in medicinal chemistry. Its unique structure, combined with its biological activity, makes it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to investigate its applications, this compound is likely to remain a focal point in drug discovery and biochemical research.